N-(8-quinolinylsulfonyl)tryptophan

• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol
• IUPAC Name: 3-(1H-indol-3-yl)-2-(quinolin-8-ylsulfonylamino)propanoic acid
• InChI: InChI=1S/C20H17N3O4S/c24-20(25)17(11-14-12-22-16-8-2-1-7-15(14)16)23-28(26,27)18-9-3-5-13-6-4-10-21-19(13)18/h1-10,12,17,22-23H,11H2,(H,24,25)
• InChI Key: RUNODPMUXAFLLN-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)NS(=O)(=O)C3=CC=CC4=C3N=CC=C4

Description

N-(8-Quinolinylsulfonyl)tryptophan is a synthetic tryptophan derivative featuring a sulfonamide group attached to the 8-position of a quinoline ring, which is further linked to the indole nitrogen of tryptophan. Sulfonamide groups are known for their role in enzyme inhibition and improved metabolic stability, suggesting applications in pharmaceuticals or biochemical research .

Comparison with Similar Compounds

Comparison with Structurally Similar Tryptophan Derivatives

The following table summarizes key structural analogs of tryptophan, highlighting differences in substituents, synthesis methods, applications, and spectral properties:

Compound	Substituent/Modification	Synthesis Method	Key Applications	Key Spectral Data	Biological Activity/Notes	Reference
N-(8-Quinolinylsulfonyl)Tryptophan	8-Quinolinylsulfonyl group at indole-N	Likely sulfonylation of tryptophan with quinoline-8-sulfonyl chloride	Hypothesized enzyme inhibition, biochemical probes	Not reported in evidence; expected IR: S=O stretch (~1350–1200 cm⁻¹), aromatic C-H (quinoline/indole)	Potential antimicrobial or kinase inhibition	—
N-Acetyltryptophan	Acetyl group at indole-N	Acetylation of tryptophan using acetic anhydride	Pharmaceutical reference standard, protein studies	NMR: Acetyl CH₃ (~2.0 ppm), indole H (~7.1–7.6 ppm); IR: C=O stretch (~1650 cm⁻¹)	Stabilizes proteins; used in biopharmaceuticals
5-Hydroxy-Tryptophan	Hydroxyl group at indole-5 position	Biosynthesis or chemical hydroxylation	Neurotransmitter precursor (serotonin synthesis)	UV-Vis: Strong absorption at ~280 nm; FTIR: -OH stretch (~3300 cm⁻¹)	Crosses blood-brain barrier; dietary supplement
Ni(II)-BPB-6-Fluorotryptophan	Fluorine at indole-6, Ni(II) complex	Fluorination followed by metal coordination	PET imaging, chiral separation	¹H-NMR: Fluorine-induced shifts (e.g., indole H downfield); ESR: Metal coordination	Enhances metabolic stability for imaging probes
N-Boc-Tryptophan	tert-Butoxycarbonyl (Boc) at indole-N	Boc protection using di-tert-butyl dicarbonate	Peptide synthesis, chiral separation	NMR: Boc CH₃ (~1.4 ppm); IR: C=O (~1700 cm⁻¹), Boc C-O (~1250 cm⁻¹)	Protects indole-N during solid-phase synthesis

Structural and Electronic Effects

• Sulfonamide vs. Sulfonamides also exhibit stronger hydrogen-bonding capacity, which may enhance target specificity .
• Fluorination vs. Hydroxylation : Fluorine’s electronegativity (as in 6-fluorotryptophan) increases metabolic stability and lipophilicity compared to hydroxyl groups, which improve solubility but may reduce membrane permeability .